Cas no 1009282-06-7 (1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid)

• Product name: 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 1009282-06-7
• MF: C₁₅H₂₁NO₄S
• MW: 311.39700
• MDL: MFCD05148195
• CID: 1126549
• PubChem ID: 3157170

1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2,3,5,6-Tetramethylphenyl)sulfonyl]proline
• 1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline
• ((2,3,5,6-Tetramethylphenyl)sulfonyl)proline
• 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• CS-0076720
• BAS 07869894
• AKOS017264120
• 1-(2,3,5,6-tetramethylphenyl)sulfonylpyrrolidine-2-carboxylic acid
• AS-82328
• 1-(2,3,5,6-TetraMethylphenylsulfonyl)-L-proline, 96%
• F1755-0103
• SR-01000365324-1
• AKOS000737752
• SR-01000365324
• E81002
• 1009282-06-7

• MDL： MFCD05148195
• Inchi： InChI=1S/C15H21NO4S/c1-9-8-10(2)12(4)14(11(9)3)21(19,20)16-7-5-6-13(16)15(17)18/h8,13H,5-7H2,1-4H3,(H,17,18)
• InChI Key： DFFZRBIPGBTBHG-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C)C(=C1C)S(=O)(=O)N2CCCC2C(=O)O)C

Computed Properties

• Exact Mass: 311.11900
• Monoisotopic Mass: 311.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.6

Experimental Properties

• Melting Point: 121-124℃
• PSA: 83.06000
• LogP: 3.17660